Cas no 890839-19-7 (4-Borono-2-(dimethylamino)benzoic acid)

• Product Name: 4-Borono-2-(dimethylamino)benzoic acid
• CAS No: 890839-19-7
• MF: C₉H₁₂BNO₄
• MW: 209.006882667542
• CID: 2114244
• Update Time: 2023-08-04

4-Borono-2-(dimethylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-borono-2-(dimethylamino)Benzoic acid
• 4-Borono-2-(dimethylamino)benzoic acid

• Inchi： 1S/C9H12BNO4/c1-11(2)8-5-6(10(14)15)3-4-7(8)9(12)13/h3-5,14-15H,1-2H3,(H,12,13)
• InChI Key： WEDMABGHHXYJDE-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(B(O)O)=CC=1N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 234
• Topological Polar Surface Area: 81